Cas no 1006464-86-3 (6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine)

• Product Name: 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine
• CAS No: 1006464-86-3
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 4558840
• PubChem ID: 16782259
• Update Time: 2025-05-21

6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine
• 6-(3,5-dimethylpyrazol-1-yl)pyridin-3-amine
• Z1250080886
• AKOS000137584
• G24248
• 1006464-86-3
• EN300-35712
• Z240085074

• Inchi： 1S/C10H12N4/c1-7-5-8(2)14(13-7)10-4-3-9(11)6-12-10/h3-6H,11H2,1-2H3
• InChI Key： HISLDWBPLJCQMW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CN=2)N)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 188.106196g/mol
• Monoisotopic Mass: 188.106196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 188.23g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7

6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine

Recent Advances in the Study of 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine (CAS: 1006464-86-3)

The compound 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine (CAS: 1006464-86-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic amine, featuring a pyridine core substituted with a dimethylpyrazole moiety, exhibits unique physicochemical properties that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a building block in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2 kinase, with IC50 values in the nanomolar range. Molecular docking studies revealed that the pyridine-pyrazole moiety plays a critical role in binding to the ATP-binding site of the kinase, suggesting its potential as a privileged structure for kinase inhibitor design.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine derivatives as novel antibacterial agents. The study found that certain structural modifications to the parent compound resulted in significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy studies.

Another area of active investigation involves the anti-inflammatory properties of 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine derivatives. A 2024 study in the European Journal of Medicinal Chemistry demonstrated that specific analogs of this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The researchers identified the optimal substitution patterns on both the pyridine and pyrazole rings that maximize anti-inflammatory activity while minimizing cytotoxicity.

From a synthetic chemistry perspective, recent advances have been made in the efficient preparation of 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine. A 2023 paper in Organic Process Research & Development described a scalable, cost-effective synthetic route that improves upon traditional methods by reducing the number of steps and increasing overall yield. This development is particularly significant for potential industrial applications of this compound.

Looking forward, the unique structural features of 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-amine continue to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs), as a ligand for transition metal catalysis, and as a fluorescent probe for biological imaging. The compound's versatility and the growing body of research supporting its various applications suggest that it will remain an important focus in chemical biology and medicinal chemistry research in the coming years.